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Compound of Interest

Compound Name: N,N-Diethyl-p-toluamide

Cat. No.: B1679366

N,N-Diethyl-p-toluamide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of N,N-Diethyl-p-toluamide (p-DEET). The information is curated for
researchers, scientists, and professionals in drug development, with a focus on precise data
presentation, detailed experimental methodologies, and clear visual representations of key
biological and experimental processes.

Physical and Chemical Properties

N,N-Diethyl-p-toluamide, an isomer of the more common N,N-Diethyl-m-toluamide (m-DEET),
is a potent insect repellent. While sharing many characteristics with its meta-isomer, the para-
isomer possesses a distinct set of physical and chemical properties. A summary of these
properties is presented in Table 1.
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Property Value Units
Molecular Formula C12H17NO

Molecular Weight 191.27 g/mol
Melting Point 53-54 °C
Boiling Point 163 (at 17 Torr) °C
Density 0.985 g/cm3

Water Solubility Data not readily available;
ater Solubili
expected to be low

LogP (Octanol-Water Partition

o 1.6
Coefficient)
Vapor Pressure Data not readily available
Appearance Solid

Table 1: Physical and Chemical Properties of N,N-Diethyl-p-toluamide

Experimental Protocols for Property Determination

The following sections outline the standardized methodologies for determining the key physical
and chemical properties of N,N-Diethyl-p-toluamide, based on the internationally recognized
OECD Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD Guideline 102)

The melting point of N,N-Diethyl-p-toluamide can be determined using the capillary method
with a liquid bath or metal block apparatus, or by using differential scanning calorimetry (DSC)
or differential thermal analysis (DTA)[1].

Capillary Method Protocol:

e Sample Preparation: A small amount of finely powdered N,N-Diethyl-p-toluamide is
introduced into a capillary tube, which is then sealed at one end.
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Apparatus Setup: The capillary tube is placed in a heating bath (e.g., silicone oil) or a metal
block equipped with a calibrated thermometer or a temperature sensor.

Heating: The temperature of the bath or block is raised at a slow, controlled rate (e.g., 1-2 °C
per minute) as it approaches the expected melting point.

Observation: The temperature at which the substance is observed to melt completely is
recorded as the melting point.

Boiling Point Determination (OECD Guideline 103)

The boiling point of N,N-Diethyl-p-toluamide at reduced pressure can be determined using
methods such as ebulliometry, the dynamic method, or distillation[2][3][4][5].

Dynamic Method Protocol:

Apparatus Setup: A sample of N,N-Diethyl-p-toluamide is placed in a suitable apparatus
where the pressure can be precisely controlled and the temperature of the vapor and liquid
phases can be measured.

Pressure Control: The pressure within the system is lowered to the desired value (e.g., 17
Torr).

Heating: The sample is heated, and the temperature is recorded continuously.

Boiling Point Determination: The temperature at which the vapor pressure of the substance
equals the applied pressure (indicated by a constant temperature reading during boiling) is
recorded as the boiling point at that pressure.

Density Determination (OECD Guideline 109)

For liquid N,N-Diethyl-p-toluamide (in its molten state), density can be measured using a
pycnometer, a hydrometer, or an oscillating densitometer[6][7][8][9][10].

Pycnometer Method Protocol:

 Calibration: The exact volume of a clean, dry pycnometer is determined by filling it with a
reference substance of known density (e.g., distilled water) at a specific temperature and
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weighing it.

o Sample Measurement: The pycnometer is filled with molten N,N-Diethyl-p-toluamide at the
same temperature, and its weight is measured.

o Calculation: The density of the sample is calculated by dividing the mass of the sample by
the calibrated volume of the pycnometer.

Water Solubility Determination (OECD Guideline 105)

The water solubility of N,N-Diethyl-p-toluamide can be determined using the flask method or
the column elution method[11][12][13][14].

Flask Method Protocol:

o Equilibration: An excess amount of N,N-Diethyl-p-toluamide is added to a flask containing a
known volume of water. The flask is then agitated at a constant temperature for a sufficient
period to reach equilibrium.

o Phase Separation: The undissolved solid is separated from the aqueous solution by
centrifugation or filtration.

o Concentration Analysis: The concentration of N,N-Diethyl-p-toluamide in the clear aqueous
phase is determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Partition Coefficient (logP) Determination (OECD
Guideline 107 & 117)

The n-octanol/water partition coefficient (logP) is a measure of a substance's lipophilicity and
can be determined by the shake flask method or by HPLC[15][16][17][18].

Shake Flask Method Protocol:

e Phase Preparation: n-octanol and water are mutually saturated by shaking them together
and allowing the phases to separate.
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 Partitioning: A known amount of N,N-Diethyl-p-toluamide is dissolved in one of the phases.
This solution is then mixed with a known volume of the other phase in a separatory funnel.

o Equilibration: The mixture is shaken until equilibrium is reached.

o Concentration Analysis: The concentration of the substance in both the n-octanol and water
phases is determined by a suitable analytical method.

o Calculation: The patrtition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the water phase. LogP is the base-10 logarithm of
this value.

Chemical Reactivity and Stability

N,N-Diethyl-p-toluamide is generally a stable compound under normal conditions. However, it
can undergo hydrolysis under strongly acidic or basic conditions, breaking down into p-toluic
acid and diethylamine. It is incompatible with strong oxidizing agents.

Signaling Pathways in Insect Repellency

The repellent action of DEET (both meta and para isomers) is multifaceted, involving
interactions with multiple sensory pathways in insects. The primary mechanisms are believed
to be through the olfactory (smell) and gustatory (taste) systems.

Olfactory Pathway

DEET is thought to interfere with the insect's ability to detect host cues, such as carbon dioxide
and lactic acid. This can occur through several proposed mechanisms at the level of the
olfactory receptor neurons (ORNS) located in the insect's antennae and maxillary palps.
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Caption: Olfactory signaling pathway of DEET repellency.

Gustatory Pathway

Upon contact, DEET can activate bitter-taste neurons in insects, leading to feeding deterrence.
This pathway involves gustatory receptors (GRs) located in the insect's mouthparts and legs.
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Caption: Gustatory signaling pathway of DEET repellency.

Neuromodulatory Effects

Some studies suggest that DEET may also exert its effects by modulating the insect's nervous
system, potentially through the inhibition of acetylcholinesterase (AChE) or interaction with
muscarinic acetylcholine receptors[1][11][15][18][19][20]. This can lead to an accumulation of
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the neurotransmitter acetylcholine, causing neuronal hyperexcitability and contributing to the

repellent effect.
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Caption: Neuromodulatory effects of DEET at the cholinergic synapse.

Experimental Workflows
Synthesis of N,N-Diethyl-p-toluamide

A common laboratory-scale synthesis of N,N-Diethyl-p-toluamide involves the conversion of
p-toluic acid to its acid chloride, followed by amidation with diethylamine.
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p-Toluic Acid Thionyl Chloride (SOCI2)

Reaction 1: Acid Chloride Formation

p-Toluoyl Chloride (Intermediate) Diethylamine

Reaction 2: Amidation
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Caption: General workflow for the synthesis of N,N-Diethyl-p-toluamide.
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GC-MS Analysis of N,N-Diethyl-p-toluamide

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard analytical technique for the
identification and quantification of N,N-Diethyl-p-toluamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethyl-p-toluamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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